Cas no 2228328-06-9 (3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3,3-difluoropropanoic acid
• CAS No: 2228328-06-9
• MF: C₁₄H₁₇F₂NO₅
• MW: 317.285291433334
• CID: 6004097
• PubChem ID: 165972703
• Update Time: 2025-05-20

3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3,3-difluoropropanoic acid
• 2228328-06-9
• EN300-1872692
• 3-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxyphenyl)-3,3-difluoropropanoic acid

• Inchi： 1S/C14H17F2NO5/c1-13(2,3)22-12(21)17-9-6-8(4-5-10(9)18)14(15,16)7-11(19)20/h4-6,18H,7H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： GXALSPBNSCVZAR-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 317.10747897g/mol
• Monoisotopic Mass: 317.10747897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3,3-difluoropropanoic acid

Introduction to 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3,3-difluoropropanoic acid (CAS No. 2228328-06-9)

3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3,3-difluoropropanoic acid, identified by its CAS number 2228328-06-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its structural complexity, which includes a phenyl ring modified with both hydroxyl and amide functionalities, coupled with a difluorinated propanoic acid side chain. The presence of these functional groups makes it a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The tert-butoxy carbonylamino moiety in the name is particularly noteworthy, as it suggests a protected amine group that is commonly used in peptide synthesis and drug development to prevent unwanted side reactions. This protection is crucial in multi-step synthetic pathways, allowing for selective modifications at other sites on the molecule. The hydroxyphenyl component further enhances the compound's potential utility, as aromatic hydroxyl compounds are frequently incorporated into biologically active molecules due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

The difluoropropanoic acid side chain introduces additional electronic and steric features that can influence the compound's solubility, metabolic stability, and binding affinity. Fluorine atoms are well-known for their ability to modulate pharmacokinetic properties, often improving metabolic stability and binding interactions with biological targets. This makes compounds containing fluorine substituents particularly attractive for drug discovery efforts.

Recent research in the field of medicinal chemistry has highlighted the importance of polyfunctionalized aromatic compounds in the development of new drugs. These molecules often exhibit enhanced biological activity due to their ability to engage multiple binding sites on target proteins or enzymes. The structural features of 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3,3-difluoropropanoic acid align well with this trend, making it a promising candidate for further investigation.

In particular, studies have shown that modifications to the phenolic ring can significantly impact the biological activity of related compounds. The presence of both a hydroxyl group and an amide functionality provides multiple points for interaction with biological targets, potentially leading to enhanced efficacy or selectivity. Additionally, the difluoropropanoic acid moiety may contribute to improved pharmacokinetic properties, such as increased bioavailability or reduced susceptibility to enzymatic degradation.

One area where this compound shows particular promise is in the development of kinase inhibitors, which are widely used in the treatment of cancer and other diseases. Kinases are enzymes that play critical roles in cell signaling pathways, and inhibitors targeting these enzymes have been highly successful therapeutics. The structural features of 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3,3-difluoropropanoic acid make it a suitable candidate for designing kinase inhibitors due to its ability to mimic natural substrates while incorporating modifications that enhance binding affinity.

Another exciting application is in the field of neurodegenerative diseases, where small molecules that can modulate protein aggregation or enhance neuronal survival are highly sought after. The ability of this compound to interact with aromatic residues in biological targets suggests that it may have therapeutic potential in conditions such as Alzheimer's disease or Parkinson's disease. Furthermore, its fluorinated side chain could improve blood-brain barrier penetration, a critical factor for treating neurodegenerative disorders.

The synthesis of 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3,3-difluoropropanoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in introducing the desired functional groups while maintaining structural integrity.

In conclusion,3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3,3-difluoropropanoic acid (CAS No. 2228328-06-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for polyfunctionalized aromatic compounds, this molecule is likely to play an important role in the development of next-generation therapeutic agents.